9-ethyl-1-methyl-4-(1,3-thiazol-4-ylmethyl)-1,4,9-triazaspiro[5.6]dodecan-10-one

• IUPAC Name: 10-ethyl-1-methyl-4-(1,3-thiazol-4-ylmethyl)-1,4,10-triazaspiro[5.6]dodecan-9-one
• InChI: InChI=1S/C16H26N4OS/c1-3-20-7-6-16(5-4-15(20)21)12-19(9-8-18(16)2)10-14-11-22-13-17-14/h11,13H,3-10,12H2,1-2H3
• InChI Key: XSCYUZZOYREFQV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2(CCC1=O)CN(CCN2C)CC3=CSC=N3
• Molecular Formula: C16H26N4OS
• Molecular Weight: 322.5 g/mol

Description

Synthesis Analysis

• The synthesis of various heterocyclic compounds, including triazoles and thiadiazoles, involves multi-step chemical processes. For example, novel spiro-isoxazolyl bis-[5,5′]thiazolidin-4-ones and spiro-isoxazolyl thiazolidin-4-one-[5,5′]-1,2-4 oxdiazolines were synthesized showcasing the complexity and diversity in synthetic pathways for similar compounds (Rajanarendar et al., 2010).

Molecular Structure Analysis

• The crystal structures of compounds provide insights into their molecular geometry, confirming features like crystal system, space group, and cell dimensions through X-ray crystallography. For example, the structure determination of certain triazolo and thiadiazolo compounds was achieved using synchrotron X-ray powder diffraction (Gündoğdu et al., 2017).

Chemical Reactions and Properties

• The reaction pathways of heterocyclic compounds often involve interactions with various reagents, leading to a wide range of products with diverse functional groups. For instance, the synthesis of 1,2,4-triazole, 1,3,4-thiadiazole, and 1,3-benzothiazole derivatives from dodecanoyl thiosemicarbazide derivatives indicates the versatility of these compounds in chemical reactions (Hemdan et al., 2016).

Physical Properties Analysis

• The physical properties such as solubility, melting point, and crystallinity are crucial for understanding the behavior of chemical compounds. These properties are determined by the molecular structure and can significantly influence the compound's application.

Chemical Properties Analysis

• The chemical properties include reactivity, stability, and functional group analysis. Compounds like the synthesized isoxazolyl derivatives exhibit significant biological activity, indicating their potential utility in pharmaceutical applications (Rajanarendar et al., 2010).

Mechanism of Action

While the specific mechanism of action for your compound is not available, thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Future Directions

Thiazoles have diverse biological activities and have been used to develop new compounds related to this scaffold to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules with lesser side effects. This suggests that there is potential for future research and development in this area.